Cas no 2288709-74-8 (Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate)

• Product Name: Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate
• CAS No: 2288709-74-8
• MF: C₁₅H₁₅FN₂O₂
• MW: 274.290207147598
• CID: 5524494
• Update Time: 2025-05-24

Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate Chemical and Physical Properties

Names and Identifiers

• Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate
• Carbamic acid, N-[2-(3-fluoro-4-pyridinyl)ethyl]-, phenylmethyl ester

• Inchi： 1S/C15H15FN2O2/c16-14-10-17-8-6-13(14)7-9-18-15(19)20-11-12-4-2-1-3-5-12/h1-6,8,10H,7,9,11H2,(H,18,19)
• InChI Key： ZOGCDPSUOKHBLF-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCCC1C=CN=CC=1F

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 441.4±45.0 °C(Predicted)
• pka: 11.89±0.46(Predicted)

Additional information on Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate

Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate: A Comprehensive Overview

Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate (CAS No. 2288709-74-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, with its unique structure, has garnered attention due to its potential applications in drug development and material science. The molecule consists of a benzyl group attached to a carbamate moiety, which is further connected to a 3-fluoropyridin-4-yl substituent via an ethyl chain. This structural arrangement imparts distinctive chemical properties, making it a valuable subject for research.

The synthesis of Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate involves a series of well-defined organic reactions. The starting material typically includes benzyl chloride or benzyl bromide, which undergoes nucleophilic substitution with an appropriate amine derivative. The introduction of the 3-fluoropyridin-4-yl group is achieved through a coupling reaction, often utilizing palladium catalysts to facilitate the process. The final step involves the formation of the carbamate group, which is typically accomplished by reacting the intermediate amine with phosgene or its derivatives under controlled conditions.

Recent studies have highlighted the potential of Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate as a precursor in the synthesis of bioactive compounds. Researchers have explored its role in the development of novel drugs targeting various therapeutic areas, including cancer and neurodegenerative diseases. The presence of the fluoro group in the pyridine ring introduces electronic effects that can enhance the compound's binding affinity to specific biological targets, making it a promising candidate for drug design.

In addition to its pharmacological applications, Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate has also been investigated for its potential use in materials science. Its ability to form stable polymers under certain conditions has led to exploratory research in polymer chemistry. Scientists have examined its properties as a building block for advanced materials, such as high-performance polymers and functional coatings.

The environmental impact and toxicity profile of Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate are critical considerations for its large-scale application. Recent toxicological studies have assessed its acute and chronic toxicity in various biological systems. These studies have provided valuable insights into its safety profile, which is essential for regulatory approval and industrial use.

From an analytical standpoint, Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate can be characterized using a range of modern spectroscopic techniques. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR), and infrared spectroscopy (IR) are commonly employed to confirm its molecular structure and purity. These analytical methods ensure that the compound meets quality standards required for both research and industrial applications.

In conclusion, Benzyl N-[2-(3-fluoropyridin-4-yl)ethyl]carbamate (CAS No. 2288709-74-8) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and characterization techniques, positions it as a valuable tool in both academic research and industrial development.